Cas no 2580208-74-6 (tert-butyl 2-azabicyclo4.1.0heptane-7-carboxylate)

• Product Name: tert-butyl 2-azabicyclo4.1.0heptane-7-carboxylate
• CAS No: 2580208-74-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5659082
• PubChem ID: 165889907
• Update Time: 2025-10-30

tert-butyl 2-azabicyclo4.1.0heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate
• EN300-27724533
• 2580208-74-6
• tert-butyl 2-azabicyclo4.1.0heptane-7-carboxylate

• Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)8-7-5-4-6-12-9(7)8/h7-9,12H,4-6H2,1-3H3
• InChI Key： QNYKVESWYMBBPM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2C1CCCN2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-azabicyclo4.1.0heptane-7-carboxylate

Introduction to Tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate (CAS No. 2580208-74-6)

Tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2580208-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, a subclass of heterocyclic compounds characterized by the presence of a nitrogen atom within a cyclic structure. The unique structural framework of tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of this compound consists of a bicyclic system with a nitrogen-containing ring fused to a heptane backbone. The presence of a tert-butyl group at the 7-position and an azabicyclo framework at the 2-position imparts distinct steric and electronic properties that are highly relevant for drug design. The azabicyclo[4.1.0]heptane moiety introduces rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in biological targets. Additionally, the carboxylate functional group provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as scaffolds for drug discovery. These compounds exhibit unique metabolic stability and bioavailability profiles, making them attractive for developing next-generation therapeutics. The tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate structure has been explored in several preclinical studies as a lead compound for targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate is its versatility in medicinal chemistry applications. The compound serves as a versatile building block for synthesizing more complex molecules with enhanced pharmacological activity. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The tert-butyl group enhances lipophilicity, improving membrane permeability, while the azabicyclo framework maintains steric constraints necessary for optimal binding interactions.

Recent advancements in computational chemistry have further highlighted the potential of tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate as a drug-like molecule. Molecular docking studies have demonstrated its favorable interactions with target proteins, suggesting high binding affinity and selectivity. These computational insights have guided experimental efforts to optimize the compound's pharmacokinetic properties, leading to the development of more potent and selective analogs.

The synthesis of tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the azabicyclo core through intramolecular cyclization reactions, followed by functionalization at the 7-position with a tert-butyl group and carboxylation at an appropriate position on the heptane backbone. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, tert-butyl 2-azabicyclo[4.1.0]heptane-7-carboxylate (CAS No. 2580208-74-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery, coupled with recent advancements in synthetic and computational chemistry, positions it as a valuable asset in the development of novel therapeutics targeting various diseases.